6-Bromo-1-(2,2,2-trifluoro-1-methylethoxy)phthalazine
Cat. No. B8351313
M. Wt: 321.09 g/mol
InChI Key: PEKVCZKHFRZWNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:10][c:11]1[cH:12][c:13]2[cH:14][n:15][n:16][c:17]([Cl:21])[c:18]2[cH:19][cH:20]1.[F:1][C:2]([CH:3]([CH3:4])[OH:5])([F:6])[F:7].[H-:8].[Na+:9]>>[F:1][C:2]([CH:3]([CH3:4])[O:5][c:17]1[n:16][n:15][cH:14][c:13]2[cH:12][c:11]([Br:10])[cH:20][cH:19][c:18]21)([F:6])[F:7]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1nncc2cc(Br)ccc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(O)C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(Oc1nncc2cc(Br)ccc12)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
